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Compound Name:
Tris-hydroxymethyl-methyl-

ammonium

Cat. No.: B8782720 Get Quote

Tris Buffer pH and Temperature: A Technical
Guide
This technical support center provides researchers, scientists, and drug development

professionals with essential information, troubleshooting guides, and frequently asked

questions (FAQs) regarding the temperature-dependent pH changes of Tris-hydroxymethyl-
methyl-ammonium (Tris) buffer.

Frequently Asked Questions (FAQs)
Q1: Why does the pH of my Tris buffer change when I move it from room temperature to a

different experimental temperature?

A1: The pH of Tris buffer is highly dependent on temperature.[1][2] As the temperature

increases, the pH of a Tris buffer solution will decrease, and conversely, as the temperature

decreases, the pH will increase.[2][3] This phenomenon is due to the effect of temperature on

the ionization equilibrium of the amine group in the Tris molecule.[3] The pKa of Tris, which is a

measure of its acid dissociation constant, changes significantly with temperature.[1][4]

Q2: How much does the pH of Tris buffer change with temperature?
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A2: The change in pKa for Tris is approximately -0.028 pH units for each degree Celsius

increase in temperature.[1] Some sources indicate a range for the pH temperature coefficient

between -0.025 and -0.031 per degree Celsius.[2][5] For instance, a Tris buffer prepared to pH

7.8 at room temperature (25°C) will have a pH of approximately 7.4 at 37°C.[1]

Q3: I prepared my Tris buffer at 25°C to a pH of 8.0, but my experiment runs at 4°C. What will

the approximate pH of my buffer be during the experiment?

A3: Since the temperature is decreasing by 21°C (from 25°C to 4°C), and the pH increases by

about 0.03 units for each degree Celsius decrease, you can expect the pH to increase.[2] The

approximate pH at 4°C would be around 8.63 (8.0 + 21 * 0.03).

Q4: Can I use the same Tris buffer for experiments at different temperatures?

A4: While you can use the same stock solution, it is crucial to adjust the pH at the temperature

at which the experiment will be performed.[6] Preparing the buffer at room temperature without

accounting for the temperature-induced pH shift can lead to inaccurate and unreliable

experimental results, especially in pH-sensitive applications like enzyme assays or

electrophoresis.[3][7]

Q5: Are there alternative buffers that are less sensitive to temperature changes?

A5: Yes, buffers containing carboxylic acids are generally less affected by temperature

variations compared to amine buffers like Tris.[1] Buffers such as phosphate or cacodylate

have much smaller ionization enthalpies and therefore show less pH change with temperature.

[1] HEPES is another example of a buffer with a relatively minor change in pKa with

temperature.[4]
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Problem Possible Cause Solution

Inconsistent enzyme activity or

protein mobility in

electrophoresis.

The pH of the Tris buffer is

shifting due to a change in

temperature between buffer

preparation and the

experiment.

Always pH the Tris buffer at

the final experimental

temperature. Use a

temperature-compensated pH

meter or allow the buffer to

equilibrate to the target

temperature before final pH

adjustment.

Precipitate forms in the buffer

when measuring pH.

Standard Ag/AgCl pH

electrodes can react with

proteins or other biological

molecules in the buffer,

causing precipitation at the

liquid junction and leading to

measurement errors.[5]

Use a double-junction pH

electrode designed for Tris

buffer solutions to avoid

precipitation and ensure

accurate readings.[5]

The pH of my diluted Tris

buffer stock is different from

the expected value.

The pH of Tris buffer solutions

can also be dependent on

concentration.[2][8] Diluting a

concentrated stock solution

can lead to a slight change in

pH.

For critical applications, it is

best practice to prepare the

buffer at the final desired

concentration and adjust the

pH accordingly, rather than

diluting a pH-adjusted stock

solution.[9]

Quantitative Data: pH vs. Temperature
The following table illustrates the expected pH of a Tris buffer solution at various temperatures

when initially prepared to a specific pH at 25°C. This data is calculated based on a temperature

coefficient of ΔpKa/°C = -0.028.[1]
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Temperature (°C)
pH (Prepared at pH
7.5 @ 25°C)

pH (Prepared at pH
8.0 @ 25°C)

pH (Prepared at pH
8.5 @ 25°C)

4 8.09 8.59 9.09

20 7.64 8.14 8.64

25 7.50 8.00 8.50

37 7.16 7.66 8.16

50 6.80 7.30 7.80

Experimental Protocols
Protocol for Preparing Temperature-Corrected Tris
Buffer

Dissolve Tris Base: Dissolve the required mass of Tris base in approximately 80% of the final

desired volume of deionized water.

Temperature Equilibration: Place the buffer solution in a water bath or incubator set to the

target experimental temperature. Allow the solution to equilibrate for at least 30 minutes.

Calibrate pH Meter: Calibrate your pH meter using standard buffers that are also at the target

temperature.

Adjust pH: While continuously stirring the buffer solution at the target temperature, slowly

add concentrated HCl to lower the pH to the desired value. If you overshoot the target pH, it

is better to start over than to titrate back with a base like NaOH, as this will alter the ionic

strength of the buffer.[9][10]

Final Volume Adjustment: Once the desired pH is reached, transfer the solution to a

volumetric flask and add deionized water to reach the final volume.

Storage: Store the buffer at a consistent temperature. If used at a different temperature, the

pH will need to be re-verified.

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.chromatographyonline.com/view/buffer-preparation-hints-tips-and-common-errors-0
https://www.reddit.com/r/labrats/comments/193ei6n/trying_to_prepare_trishcl_buffer_ph_seems/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8782720?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Visualizations

Cause

Mechanism

Effect

Temperature Change

Alters Ionization Equilibrium of Tris Amine Group

affects

Changes pKa Value
(ΔpKa/°C ≈ -0.03)

Observed pH Shift

Increase in Temperature Decrease in Temperature

Decrease in pH Increase in pH

Click to download full resolution via product page

Caption: Logical relationship of temperature's effect on Tris buffer pH.
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Start: Prepare Tris Buffer

1. Dissolve Tris Base in ~80% Final Volume of dH₂O

2. Equilibrate Solution to Target Experimental Temperature

3. Calibrate pH Meter at Target Temperature

4. Adjust pH with HCl at Target Temperature

5. Bring to Final Volume with dH₂O

End: Temperature-Corrected Tris Buffer

Click to download full resolution via product page

Caption: Experimental workflow for preparing a temperature-corrected Tris buffer.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of
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